Cas no 81198-03-0 (3-phenyl-2H-pyrazolo[3,4-b]pyrazine)
![3-phenyl-2H-pyrazolo[3,4-b]pyrazine structure](https://www.kuujia.com/scimg/cas/81198-03-0x500.png)
81198-03-0 structure
Product name:3-phenyl-2H-pyrazolo[3,4-b]pyrazine
3-phenyl-2H-pyrazolo[3,4-b]pyrazine Chemical and Physical Properties
Names and Identifiers
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- 3-phenyl-2H-pyrazolo[3,4-b]pyrazine
- 81198-03-0
- NSC-361563
- DTXSID10320564
- NSC361563
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- Inchi: InChI=1S/C11H8N4/c1-2-4-8(5-3-1)9-10-11(15-14-9)13-7-6-12-10/h1-7H,(H,13,14,15)
- InChI Key: MOEJZBJKXAKOBH-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C3C(=NN2)N=CC=N3
Computed Properties
- Exact Mass: 196.074896272g/mol
- Monoisotopic Mass: 196.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.5Ų
3-phenyl-2H-pyrazolo[3,4-b]pyrazine Related Literature
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1. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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